Cas no 83199-81-9 (3-Methyl-pyridine-3-carboxylic acid N-oxide)
3-Methyl-pyridine-3-carboxylic acid N-oxide is a heterocyclic compound featuring a pyridine core substituted with a methyl group at the 3-position and a carboxylic acid functionality, further oxidized to the N-oxide form. This structure imparts unique reactivity, making it valuable in organic synthesis and pharmaceutical intermediates. The N-oxide moiety enhances solubility and can participate in selective transformations, such as nucleophilic substitutions or metal-catalyzed couplings. The carboxylic acid group offers further functionalization potential, enabling amide or ester formation. Its well-defined chemical properties make it suitable for applications in medicinal chemistry and material science, where precise molecular modifications are required. The compound is typically handled under controlled conditions due to its reactivity.
83199-81-9 structure
Product Name:3-Methyl-pyridine-3-carboxylic acid N-oxide
CAS No:83199-81-9
MF:C7H7NO3
MW:153.135381937027
CID:988609
PubChem ID:45082079
Update Time:2025-10-16
3-Methyl-pyridine-3-carboxylic acid N-oxide Chemical and Physical Properties
Names and Identifiers
-
- null
- 3-methyl-1-oxidopyridin-1-ium-2-carboxylic acid
- methyl-picolinic acid N-oxide
- 2-PYRIDINECARBOXYLIC ACID, 3-METHYL-, 1-OXIDE
- 3-Methyl-1-oxo-1lambda~5~-pyridine-2-carboxylic acid
- 2-Pyridinecarboxylicacid,3-methyl-,1-oxide(9CI)
- DTXSID00665077
- 2-CARBOXY-3-METHYLPYRIDIN-1-IUM-1-OLATE
- 83199-81-9
- SCHEMBL4877323
- G68974
- 2-Carboxy-3-methylpyridine 1-oxide
- 3-Methyl-pyridine-3-carboxylic acid N-oxide
-
- Inchi： 1S/C7H7NO3/c1-5-3-2-4-8(11)6(5)7(9)10/h2-4H,1H3,(H,9,10)
- InChI Key： GWTAIBYPPWDZJW-UHFFFAOYSA-N
- SMILES： [O-][N+]1C=CC=C(C)C=1C(=O)O
Computed Properties
- Exact Mass: 153.043
- Monoisotopic Mass: 153.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.8
- XLogP3: 0.6
3-Methyl-pyridine-3-carboxylic acid N-oxide Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Methyl-pyridine-3-carboxylic acid N-oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M341198-1mg |
3-Methyl-pyridine-3-carboxylic acid N-oxide |
83199-81-9 | 1mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M341198-2mg |
3-Methyl-pyridine-3-carboxylic acid N-oxide |
83199-81-9 | 2mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M341198-10mg |
3-Methyl-pyridine-3-carboxylic acid N-oxide |
83199-81-9 | 10mg |
$ 80.00 | 2022-06-03 | ||
| A2B Chem LLC | AH72434-100mg |
2-Pyridinecarboxylicacid,3-methyl-,1-oxide(9CI) |
83199-81-9 | 97% | 100mg |
$19.00 | 2024-04-19 | |
| A2B Chem LLC | AH72434-250mg |
2-Pyridinecarboxylicacid,3-methyl-,1-oxide(9CI) |
83199-81-9 | 97% | 250mg |
$29.00 | 2024-04-19 | |
| A2B Chem LLC | AH72434-1g |
2-Pyridinecarboxylicacid,3-methyl-,1-oxide(9CI) |
83199-81-9 | 97% | 1g |
$80.00 | 2024-04-19 | |
| 1PlusChem | 1P00GKMQ-100mg |
2-Pyridinecarboxylicacid,3-methyl-,1-oxide(9CI) |
83199-81-9 | 97% | 100mg |
$23.00 | 2024-04-21 | |
| 1PlusChem | 1P00GKMQ-250mg |
2-Pyridinecarboxylicacid,3-methyl-,1-oxide(9CI) |
83199-81-9 | 97% | 250mg |
$36.00 | 2024-04-21 | |
| 1PlusChem | 1P00GKMQ-1g |
2-Pyridinecarboxylicacid,3-methyl-,1-oxide(9CI) |
83199-81-9 | 97% | 1g |
$91.00 | 2024-04-21 |
3-Methyl-pyridine-3-carboxylic acid N-oxide Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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